Cas no 1211530-60-7 (Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate)

• Product Name: Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate
• CAS No: 1211530-60-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 4563117
• Update Time: 2025-05-20

Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate

• Inchi： 1S/C8H9N3O2/c1-13-8(12)7-10-3-5-2-9-4-6(5)11-7/h3,9H,2,4H2,1H3
• InChI Key： ZJHBTWZBFFECET-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CC2=C(CNC2)N=1)=O

Computed Properties

• Exact Mass: 179.069476538 g/mol
• Monoisotopic Mass: 179.069476538 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.099
• Molecular Weight: 179.18

Additional information on Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate

Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate (CAS No. 1211530-60-7): An Overview

Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate (CAS No. 1211530-60-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate is characterized by a pyrrolopyrimidine core with a methyl ester group attached to the carboxylic acid moiety at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate in the treatment of viral infections. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and metabolic stability, making it a suitable candidate for further development as an oral therapeutic agent. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate has been evaluated in preclinical models. Toxicology studies have demonstrated that it is well-tolerated at therapeutic doses with minimal adverse effects. This favorable safety profile supports its potential for clinical translation and use in human trials.

In conclusion, Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate (CAS No. 1211530-60-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral and anticancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.